Cas no 2649082-12-0 (benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate)

• Product name: benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate
• CAS No: 2649082-12-0
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6051297
• PubChem ID: 165590289

benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate
• EN300-1591626
• 2649082-12-0

• Inchi： 1S/C16H21N3O2/c20-16(21-12-13-5-2-1-3-6-13)19-10-4-7-14(11-19)15-17-8-9-18-15/h1-3,5-6,14H,4,7-12H2,(H,17,18)
• InChI Key： HNRKUPRYIMJQSQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C2=NCCN2)C1)=O

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.9Ų
• XLogP3: 1.1

Additional information on benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS No. 2649082-12-0)

In the realm of organic chemistry and pharmaceutical research, benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS No. 2649082-12-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of piperidine derivatives, which are widely studied for their bioactive potential. The presence of both imidazole and piperidine moieties in its structure makes it a versatile candidate for drug discovery and material science applications.

The synthesis of benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate involves multi-step organic reactions, including condensation and protection-deprotection strategies. Researchers have explored its role as an intermediate in the development of novel pharmaceutical agents, particularly those targeting neurological and cardiovascular disorders. Its CAS No. 2649082-12-0 serves as a unique identifier in chemical databases, facilitating global research collaboration. With the growing interest in heterocyclic compounds, this molecule has become a subject of computational modeling and structure-activity relationship (SAR) studies.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate. Green chemistry principles, such as catalyst optimization and solvent reduction, are being applied to improve the efficiency of its production. Additionally, the compound's potential as a ligand in metal-organic frameworks (MOFs) has sparked interest in materials science, aligning with the global push for advanced functional materials.

From a pharmacological perspective, the imidazole-piperidine hybrid structure of this compound offers intriguing possibilities. Recent studies suggest its derivatives may interact with G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their role in various diseases. The CAS No. 2649082-12-0 is frequently searched in academic databases, reflecting its relevance in ongoing research. Furthermore, its stability and solubility profiles make it a candidate for formulation optimization, a critical aspect of modern pharmaceutical sciences.

In the context of AI-driven drug discovery, benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate has been included in virtual screening libraries. Machine learning models trained on its structural features can predict its bioactivity, reducing experimental costs. This aligns with the industry's shift toward computational chemistry and high-throughput screening. The compound's CAS No. 2649082-12-0 is often tagged in metadata to enhance searchability in digital repositories.

Another area of interest is the compound's potential in agrochemical research. Its structural motifs are being evaluated for pesticidal or herbicidal activity, addressing the demand for eco-friendly alternatives. The piperidine-imidazole scaffold is also being investigated for its role in catalysis, particularly in asymmetric synthesis, a field gaining traction due to its industrial applications. Researchers are actively publishing findings related to its stereochemical properties and reactivity patterns.

Quality control and analytical characterization of benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate are critical for its reliable use. Techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and identity. The CAS No. 2649082-12-0 is a key reference in these protocols, ensuring reproducibility across laboratories. Regulatory compliance, such as REACH and GMP guidelines, further underscores the importance of accurate documentation for this compound.

In summary, benzyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS No. 2649082-12-0) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its multifaceted applications, from drug discovery to catalysis, highlight its value in contemporary research. As scientific inquiries evolve, this compound will likely remain a focal point for innovation, driven by its structural versatility and the growing capabilities of computational and experimental methodologies.